Cas no 2228527-77-1 ({1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2228527-77-1
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 5891564
• PubChem ID: 165696458
• Update Time: 2025-10-25

{1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine
• EN300-1942332
• {1-[4-chloro-2-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl}methanamine
• 2228527-77-1

• Inchi： 1S/C13H15ClF3N/c1-11(2)6-12(11,7-18)9-4-3-8(14)5-10(9)13(15,16)17/h3-5H,6-7,18H2,1-2H3
• InChI Key： KIZBVZZLFSLJCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine

Chemical Profile of {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2228527-77-1)

{1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2228527-77-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a phenyl ring substituted with a chloro group and a trifluoromethyl group, which are known for enhancing metabolic stability and lipophilicity. The presence of a dimethylcyclopropyl group further contributes to its structural complexity and may influence its interaction with biological targets.

The molecular structure of {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine exhibits a high degree of rigidity due to the cyclopropyl moiety, which can be advantageous in terms of binding affinity to protein targets. This rigidity is often exploited in drug design to optimize the fit within the active site of enzymes or receptors. The compound’s overall shape and electronic distribution, influenced by the electron-withdrawing trifluoromethyl group and the electron-donating chloro group, can modulate its pharmacokinetic properties, including solubility, permeability, and metabolic clearance.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological profiles for therapeutic applications. {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine has been investigated as a potential lead compound in several drug discovery programs. Its unique structural motif suggests that it may exhibit properties such as receptor selectivity and reduced off-target effects, which are critical for the development of safe and effective drugs.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The combination of functional groups such as the chloro and trifluoromethyl substituents on the phenyl ring provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune the compound’s properties by introducing additional substituents or altering existing ones. Such modifications can lead to improved potency, selectivity, and pharmacokinetic behavior, making {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine a valuable starting point for structure-based drug design.

Recent studies have also highlighted the importance of computational methods in the optimization of drug-like molecules. Molecular modeling techniques, such as docking simulations and molecular dynamics simulations, have been employed to explore the interactions between {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine and various biological targets. These studies have provided insights into how different structural features contribute to binding affinity and selectivity. By leveraging computational tools, researchers can predictively screen large libraries of compounds and identify promising candidates for experimental validation.

The synthesis of {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine presents both challenges and opportunities for synthetic chemists. The construction of the dimethylcyclopropyl group requires specialized synthetic strategies that ensure high regioselectivity and yield. Advances in synthetic methodologies have made it possible to access complex molecular architectures more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework.

The potential biological activity of {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. These preliminary results warrant further investigation into its therapeutic potential. The compound’s unique structural features make it an attractive candidate for exploring new mechanisms of action that could lead to breakthroughs in drug development.

In conclusion, {1-4-chloro-2-(trifluoromethyl)phenyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2228527-77-1) is a promising compound with significant potential in pharmaceutical research. Its distinctive molecular structure offers advantages in terms of binding affinity and metabolic stability, making it an excellent candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutics.